Cas no 1695270-32-6 (methyl 3-methyl-2-(1-methyl-1H-pyrazol-3-yl)butanoate)

• Product Name: methyl 3-methyl-2-(1-methyl-1H-pyrazol-3-yl)butanoate
• CAS No: 1695270-32-6
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• MDL: MFCD33020273
• CID: 5605566
• PubChem ID: 103131698
• Update Time: 2023-11-24

methyl 3-methyl-2-(1-methyl-1H-pyrazol-3-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• 1695270-32-6
• Methyl 3-methyl-2-(1-methylpyrazol-3-yl)butanoate
• EN300-8950487
• methyl 3-methyl-2-(1-methyl-1H-pyrazol-3-yl)butanoate

• MDL： MFCD33020273
• Inchi： 1S/C10H16N2O2/c1-7(2)9(10(13)14-4)8-5-6-12(3)11-8/h5-7,9H,1-4H3
• InChI Key： HPDLNVBOUQSEQT-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1C=CN(C)N=1)C(C)C)=O

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters